Diethyl phosphorazidate

• Molecular Formula: C4H10N3O3P
• Molecular Weight: 179.11 g/mol
• IUPAC Name: 1-[azido(ethoxy)phosphoryl]oxyethane
• InChI: InChI=1S/C4H10N3O3P/c1-3-9-11(8,7-6-5)10-4-2/h3-4H2,1-2H3
• InChI Key: UCOJJXSOXHUJJY-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(N=[N+]=[N-])OCC

Description

Diethyl phosphorazidate is a useful research compound. Its molecular formula is C4H10N3O3P and its molecular weight is 179.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality Diethyl phosphorazidate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diethyl phosphorazidate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Following the procedure of Shioiri, Nimomiya, and Yamada, J. Amer. Chem. Soc., 94, 6203 (1972), 5.13 g (0.03 mole) of diethylphosphorochloridate and 1.95 g (0.03 mole) of sodium azide were added to 50 ml dry acetonitrile purified by distillation from calcium hydride under a nitrogen atmosphere. The slurry was stirred at reflux for 1 hour, cooled and filtered by gravity to remove the solid precipitate. The acetonitrile solvent was distilled under vacuum. The sample was isolated by vacuum distillation.